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Compound of Interest

Compound Name: 2-Ethylphenol

Cat. No.: B104991

Chemical Identity and Physical Properties

2-Ethylphenol, also known as o-ethylphenol, is a substituted phenol with an ethyl group at the
ortho position relative to the hydroxyl group.[1] At room temperature, it exists as a colorless to
pale yellow liquid with a characteristic phenolic odor.[1]

Table 1: Physicochemical Properties of 2-Ethylphenol
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Property Value Source(s)
Molecular Formula CsH100 [2][3]
Molecular Weight 122.16 g/mol [2][4]

CAS Number 90-00-6 [3]
Appearance Colorless to yellow liquid [1][5]
Melting Point -18 °C [1][2][4]1[6]
Boiling Point 195-197 °C/ 206 °C [41[6]
Density 1.019 - 1.037 g/mL at 20-25 °C  [4][6]

Flash Point 78 °C (172.4 °F) - closed cup [2][5][6]

Water Solubility

Insoluble / Not miscible

[1]14]

Vapor Pressure

0.153 mmHg at 25 °C

[5117]

pKa 10.2 at 25 °C [1]
Refractive Index (n20/D) 1.534 - 1.540 [51[6]
LogP (Octanol/Water) 2.47 [2][8]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and quantification of 2-Ethylphenol.

Table 2: Key Spectroscopic Data for 2-Ethylphenol
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Spectrum Type Key Characteristics Source(s)

Intense peaks at m/z: 107
Mass Spectrometry (MS) (100%), 122 (36%), 77 (27%), [1]
79 (12%)

Max absorption (in

UV Absorption cyclohexane) at 270 nm and [1]
276 nm

1H NMR Spectra available for review [9][10]

13C NMR Spectra available for review [7]

Infrared (IR) Spectra available for review [7]

Synthesis and Manufacturing

2-Ethylphenol can be prepared through several synthetic routes, both on an industrial and

laboratory scale.

Industrial Manufacturing Protocol: Ortho-alkylation of
Phenol

The primary industrial production method involves the direct ortho-alkylation of phenol with
ethylene.[1]

Methodology:

Reactants: Phenol and ethylene are used as the primary reactants. Aluminum phenolate (1-
2%) is employed as a catalyst.[1]

Reaction Conditions: The reaction is conducted in high-pressure autoclaves at temperatures
between 320-340 °C and a pressure of 20 MPa.[1]

Stoichiometry: A molar ratio of phenol to ethylene of approximately 1:2 is often used.[1]

Reaction Time: The reaction typically proceeds for about 6 hours.[1]
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« Yield: This process yields approximately 32% 2-ethylphenol relative to the converted
phenol.[1]

 Purification: The product mixture is subjected to fractional distillation to isolate 2-ethylphenol
from unreacted phenol, the para-isomer (4-ethylphenol), and other byproducts.

Diagram 1: Industrial Synthesis Workflow

Phenol i
.Ethylene
Aluminum Phenolate Catalyst

Purified 2-Ethylphenol
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Click to download full resolution via product page

Caption: Industrial production of 2-Ethylphenol via catalyzed alkylation of phenol.

Alternative Synthesis Routes

Other documented methods for preparing 2-Ethylphenol include:

e Heating ethylene and phenol with phosphoric acid at 200 °C.[1]

» Heating ethanol and phenol over a thoria and alumina catalyst at 350 °C.[1]
» Alkylation of phenol using ethyl halides under basic conditions.[1]

Analytical Protocols

Accurate analysis of 2-Ethylphenol is essential for quality control and research. High-
Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are common
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techniques.

HPLC Method for 2-Ethylphenol Analysis

A reverse-phase HPLC method can be employed for the separation and quantification of 2-
Ethylphenol.[8]

Methodology:

e Instrumentation: An HPLC system equipped with a UV detector and a reverse-phase C18 or
Newcrom R1 column.[8]

» Mobile Phase: A mixture of acetonitrile (MeCN) and water, acidified with a small amount of
phosphoric acid. For Mass Spectrometry (MS) compatibility, formic acid should be
substituted for phosphoric acid.[8]

o Sample Preparation: Dissolve samples containing 2-Ethylphenol in a suitable solvent, such
as the mobile phase, and filter before injection.

o Detection: UV detection is suggested at a wavelength of 285 nm, based on the compound's
chromophore.[11]

o Application: This method is scalable and can be adapted for preparative separation to isolate
impurities or for pharmacokinetic studies.[8]

Diagram 2: HPLC Analytical Workflow
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Caption: General workflow for the quantitative analysis of 2-Ethylphenol by HPLC-UV.

Applications in Research and Development

2-Ethylphenol is a versatile molecule used across several industries.
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e Pharmaceutical Synthesis: It serves as a key intermediate in the synthesis of more complex
molecules.[1][3] It is used in preparing phenoxyacetic acid derivatives as potential treatments
for diabetes and in the synthesis of aminoquinazolines as potential immunotherapeutics.[1]

o Flavor and Fragrance: Due to its aromatic properties, it is used as an ingredient in
fragrances and flavorings.[3]

e Antioxidant: It is employed as an antioxidant in the production of plastics and rubber,
preventing oxidative degradation.[3]

e Agrochemicals: The compound is used in the formulation of biocides and pesticides.[3]

o Research Reagent: It is a valuable reagent in organic synthesis and analytical chemistry.[3]

Biological Activity and Signaling

While 2-Ethylphenol itself is not extensively studied for a specific biological signaling role, its
phenolic structure is indicative of certain activities. Phenolic compounds are well-known for
their antioxidant properties.[12] This activity stems from the ability of the hydroxyl group to
donate a hydrogen atom to neutralize free radicals, with the resulting phenoxyl radical being
stabilized by resonance.[12] This mechanism is crucial for mitigating oxidative stress, a process
implicated in numerous disease states. The antioxidant activity of phenols can contribute to
anti-inflammatory effects by reducing the oxidative triggers of inflammatory pathways like NF-
kKB and MAPK.[12] Furthermore, related alkylphenols have shown bacteriostatic and
insecticidal activity, likely by disrupting microbial cell membranes.[7][12]

Diagram 3: Antioxidant Mechanism of Action

Caption: Hydrogen atom donation by 2-Ethylphenol to neutralize a free radical.

Safety and Handling

2-Ethylphenol is classified as harmful and corrosive.

Table 3: GHS Hazard Information for 2-Ethylphenol
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Hazard Class Code(s) Description Source(s)
Acute Toxicity (Oral) H302 Harmful if swallowed [41[13]
Acute Toxicity Harmful in contact

H312 ) ) [4]
(Dermal) with skin

Acute Toxicity

) H332 Harmful if inhaled [4]
(Inhalation)
Causes severe skin
Skin burns and eye
_ o H314 / H315 ] [6][13]
Corrosion/Irritation damage / Causes skin
irritation
_ Causes serious eye
Serious Eye Damage H318 [6][13]
damage
May cause respiratory
STOT SE H335 [6]

irritation

Handling Precautions:

o Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat.[5][13]

» Handle in a well-ventilated area or under a chemical fume hood.[14]

» Keep away from heat, sparks, and open flames as the material is combustible.[1][2][14]

e Avoid contact with skin, eyes, and clothing.[13]

Toxicity Data:

e LD50 (oral, mouse): 600 mg/kg[5][13]

e LD50 (intraperitoneal, mouse): 172 mg/kg[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Page loading... [wap.guidechem.com]

. 2-Ethylphenol | CAS#:90-00-6 | Chemsrc [chemsrc.com]

. chemimpex.com [chemimpex.com]

. cpachem.com [cpachem.com]

. 2-ethyl phenol, 90-00-6 [thegoodscentscompany.com]

. 2-ZFE A 99% | Sigma-Aldrich [sigmaaldrich.com]

. 2-Ethylphenol | C8H100 | CID 6997 - PubChem [pubchem.ncbi.nlm.nih.gov]

. 2-Ethylphenol | SIELC Technologies [sielc.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. Spectrabase.com [spectrabase.com]

¢ 10. 2-Ethylphenol(90-00-6) 1H NMR [m.chemicalbook.com]

e 11. benchchem.com [benchchem.com]

e 12. benchchem.com [benchchem.com]

¢ 13. tcichemicals.com [tcichemicals.com]

e 14, WERCS Studio - Application Error [assets.thermofisher.com]

¢ To cite this document: BenchChem. [2-Ethylphenol CAS number 90-00-6 properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104991#2-ethylphenol-cas-number-90-00-6-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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